
thiogeraniol odor threshold versus similar
compounds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thiogeraniol

CAS No.: 39067-80-6

Cat. No.: S3712753

Get Quote

Odor Threshold Comparison

The table below summarizes the available quantitative data on the odor thresholds of thiogeraniol and

several oxygenated derivatives of geraniol and nerol.

Compound Name
Odor Threshold in
Air

Odor Description

Thiogeraniol [1] 3.053e-5 µmol/L Soapy, fatty, mushroom-like [1]; Green, sulfurous, fruity

berry, catty [2]

Geraniol [3] 14 ng/L Citrus-like, floral

Nerol [3] 60 ng/L Citrus-like, floral

8-Oxoneryl acetate
[3]

8.8 ng/L Musty, fatty

8-Oxonerol [3] 493 ng/L Musty, fatty

Key Insights from the Data:
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Potency of Thiogeraniol: The data for thiogeraniol is reported in a different unit (µmol/L), making a

direct numerical comparison with the other compounds difficult without conversion. Its described
odors are distinctly sulfurous and animalic, which is characteristic of sulfur-containing compounds and

often associated with very high potency.
Structure-Activity Relationship (SAR): The data for geraniol and nerol, which are isomers, shows

that geraniol (E-isomer) is more potent than nerol (Z-isomer) [3]. Furthermore, the study indicates
that oxygenation at the C-8 position of the molecule primarily alters the odor quality, while the

E/Z geometry affects the odor potency [3].

Experimental Protocol for Odor Threshold
Measurement

For researchers looking to generate their own comparative data, the following is a summary of a modern

behavioral protocol used to quantify odor detection thresholds in mice. This method provides a precise,

psychophysical measurement.
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Pre-Testing

Experimental Phase

Start: Behavioral Setup

Head-Bar Surgery Construct Behavioral Rig
(Head-fixed operant conditioning)

Lick Training

Odor Training
(Go/No-Go)

Goal: Acclimate to head-fixation
and learn to lick for water reward

Threshold Testing
Goal: Learn to lick for reward

during blank (Go) and
withhold licking during odor (No-Go)

Data Analysis
Method: Test one odorant
concentration per session

Include 'cheating check' trials

Define threshold as concentration
at half-maximal performance

(inflection point of psychometric curve)

Click to download full resolution via product page

Key Components of the Protocol [4] [5]:

Behavioral Rig: The setup includes a head-fixation system, an olfactometer for precise odorant
delivery, a water reward delivery system, and lick detection software.
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Operant Conditioning: Mice are trained using a Go/No-Go paradigm. They learn to lick a spout for a

water reward when no odor is present (Go trial) and to withhold licking when they detect an odorant
(No-Go trial).

Threshold Testing: To avoid adaptation or masking, mice are tested on only one odorant
concentration per daily session. The protocol includes "cheating check" trials (using a solvent as a

No-Go stimulus) to ensure the animal is using olfactory cues and not other signals to perform the
task.

Data Analysis: The detection threshold is defined psychophysically as the odorant concentration at
which the mouse performs at half-maximal ability to discriminate the odor from the blank, typically

identified as the inflection point of the fitted psychometric curve.

Filling Knowledge Gaps

The available data has some limitations for a comprehensive guide:

Inconsistent Reporting: Odor thresholds were reported in different units (µmol/L vs. ng/L),

preventing direct numerical comparison
Limited Compound Scope: Data was available for thiogeraniol and some geraniol/nerol

derivatives, but may not cover all alternatives you wish to compare
Methodological Focus: The detailed experimental protocol focused on animal models rather than

human sensory panels commonly used in industry

To build a more complete comparison guide, you may need to consult specialized databases for flavor and

fragrance materials or directly access primary literature from journals like Journal of Agricultural and Food

Chemistry and Perfumer & Flavorist.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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